synthesis and characterization of 6-(3-amino-4-methylphenyl)pyridazin-3(2H)-one
synthesis and characterization of 6-(3-amino-4-methylphenyl)pyridazin-3(2H)-one
An In-depth Technical Guide to the Synthesis and Characterization of 6-(3-amino-4-methylphenyl)pyridazin-3(2H)-one
Abstract
This technical guide provides a comprehensive overview of a robust synthetic pathway and detailed characterization protocol for the novel heterocyclic compound, 6-(3-amino-4-methylphenyl)pyridazin-3(2H)-one. The pyridazinone scaffold is a well-established pharmacophore present in numerous biologically active agents, exhibiting a wide spectrum of activities including cardiovascular, anti-inflammatory, and anticancer effects.[1][2][3] This document is intended for researchers, medicinal chemists, and drug development professionals, offering field-proven insights into the strategic synthesis via palladium-catalyzed cross-coupling, and rigorous analytical characterization to ensure structural integrity and purity.
Introduction and Strategic Rationale
The pyridazin-3(2H)-one nucleus is a privileged scaffold in medicinal chemistry, valued for its versatile biological activity and synthetic accessibility.[4][5] The target molecule, 6-(3-amino-4-methylphenyl)pyridazin-3(2H)-one, combines this potent core with a substituted aniline moiety, presenting a unique structure for investigation in drug discovery programs. The 3-amino-4-methylphenyl group is a key structural motif that can be further functionalized, allowing for the exploration of structure-activity relationships (SAR).
Our synthetic strategy is centered around the Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern organic synthesis renowned for its mild conditions, broad functional group tolerance, and high efficiency in constructing C-C bonds.[6][7] This approach offers a convergent and reliable route to the target compound, decoupling the synthesis into two key precursors that can be prepared and purified independently.
Retrosynthetic Analysis
A retrosynthetic analysis of the target molecule reveals a logical disconnection at the aryl-heteroaryl C-C bond. This points to a Suzuki-Miyaura cross-coupling strategy between a halogenated pyridazinone and an appropriate organoboron reagent.
Figure 1: Retrosynthetic approach for the target molecule.
This strategy hinges on the synthesis of two key intermediates: 6-chloro-pyridazin-3(2H)-one and (3-amino-4-methylphenyl)boronic acid .
Synthesis of Precursors
Protocol for 6-chloro-pyridazin-3(2H)-one (Precursor 1)
The synthesis of 6-chloro-pyridazin-3(2H)-one is a well-established multi-step process. The rationale for this pathway is the use of inexpensive starting materials and robust, high-yielding reactions. The chlorination of the pyridazinone ring is a critical step, converting a relatively unreactive C-H or C-OH bond into a reactive C-Cl bond, primed for cross-coupling.[8]
Step 1: Synthesis of 6-methyl-3(2H)-pyridazinone from Ethyl Levulinate This initial step involves the cyclocondensation of a γ-keto acid (or its ester) with hydrazine, a fundamental method for forming the pyridazinone ring.[9][10]
-
To a solution of ethyl levulinate (1.0 eq) in ethanol, add hydrazine hydrate (1.2 eq).
-
Reflux the mixture for 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).
-
Cool the reaction mixture to room temperature and reduce the solvent under vacuum.
-
The resulting crude 4,5-dihydro-6-methylpyridazin-3(2H)-one is then dehydrogenated. A common method involves refluxing with a mild oxidizing agent like bromine in acetic acid or using a palladium catalyst.
-
After completion, the product is isolated by filtration and purified by recrystallization from ethanol to yield 6-methyl-3(2H)-pyridazinone.
Step 2: Chlorination to 6-chloro-3-methoxypyridazine (intermediate step) Direct chlorination of the pyridazinone can be challenging. A more reliable method involves first converting the pyridazinone to a more reactive intermediate.
Step 3: Conversion to 6-chloro-pyridazin-3(2H)-one The final step involves the reaction with a chlorinating agent like phosphorus oxychloride (POCl₃).[8]
-
Carefully add 6-methyl-3(2H)-pyridazinone (1.0 eq) to an excess of phosphorus oxychloride (POCl₃) at 0 °C.
-
Heat the mixture to reflux (approx. 105-110 °C) for 3-4 hours.
-
Cool the reaction mixture and carefully pour it onto crushed ice with vigorous stirring.
-
Neutralize the solution with a saturated sodium bicarbonate solution.
-
The resulting precipitate is filtered, washed with cold water, and dried to afford the crude 6-chloro-3-methylpyridazine.
-
The methyl group is then oxidized to a carboxylic acid using a strong oxidizing agent like potassium permanganate, followed by conversion to the final product.[11] A more direct route may involve direct chlorination of a pyridazinone precursor.[8][10] For the purpose of this guide, we assume the availability of 6-chloro-pyridazin-3(2H)-one.
Synthesis of (3-amino-4-methylphenyl)boronic acid (Precursor 2)
This boronic acid derivative is a key building block. While commercially available, understanding its synthesis provides deeper insight.[12] The process typically involves ortho-lithiation followed by borylation.
-
Start with 2-bromo-5-nitrotoluene. Protect the amino group's precursor (the nitro group) during the initial steps.
-
Perform a lithium-halogen exchange using n-butyllithium at low temperature (-78 °C).
-
Quench the resulting aryllithium species with an electrophilic boron source, such as triisopropyl borate.
-
Hydrolyze the resulting boronate ester with aqueous acid to yield the boronic acid.
-
Finally, reduce the nitro group to an amine using a standard reducing agent like SnCl₂/HCl or catalytic hydrogenation (H₂/Pd-C).
-
Purify the final product by recrystallization.
Core Synthesis: Suzuki-Miyaura Cross-Coupling
This reaction is the cornerstone of the entire synthesis, efficiently coupling the two prepared precursors. The choice of catalyst, base, and solvent is critical for achieving high yield and purity.[13][14]
Figure 2: Experimental workflow for the Suzuki-Miyaura coupling.
Detailed Experimental Protocol
| Reagent/Component | Molar Eq. | Purpose |
| 6-chloro-pyridazin-3(2H)-one | 1.0 | Electrophile |
| (3-amino-4-methylphenyl)boronic acid | 1.2 - 1.5 | Nucleophile |
| Pd(PPh₃)₄ or PdCl₂(dppf) | 0.03 - 0.05 | Palladium Catalyst |
| Na₂CO₃ or K₂CO₃ (2M aq. solution) | 2.0 - 3.0 | Base (activates boronic acid) |
| Dioxane / Water (e.g., 4:1 v/v) | - | Solvent System |
Procedure:
-
To a microwave vial or round-bottom flask, add 6-chloro-pyridazin-3(2H)-one (1.0 eq), (3-amino-4-methylphenyl)boronic acid (1.2 eq), and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq).
-
Seal the vessel and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes.
-
Add the degassed solvent system (e.g., Dioxane) followed by the aqueous base (e.g., 2M Na₂CO₃, 2.5 eq).
-
Heat the reaction mixture to 90-100 °C (or use microwave irradiation at 120-140 °C for 20-30 minutes) until TLC or LC-MS analysis indicates complete consumption of the starting material.[13]
-
Cool the mixture to room temperature and dilute with water.
-
Extract the aqueous layer with an organic solvent such as ethyl acetate (3x).
-
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
-
Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 6-(3-amino-4-methylphenyl)pyridazin-3(2H)-one.
Structural Characterization and Data
Rigorous characterization is essential to confirm the identity and purity of the synthesized compound. A combination of spectroscopic and analytical techniques should be employed.[15][16][17]
Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful tool for unambiguous structure elucidation.
| Predicted ¹H NMR Data (in DMSO-d₆, 400 MHz) | |
| Chemical Shift (δ, ppm) | Multiplicity |
| ~ 12.5 - 13.0 | br s |
| ~ 7.8 - 8.0 | d |
| ~ 7.0 - 7.2 | d |
| ~ 7.0 | d |
| ~ 6.8 | s |
| ~ 6.7 | d |
| ~ 5.0 | br s |
| ~ 2.1 | s |
| Predicted ¹³C NMR Data (in DMSO-d₆, 100 MHz) | |
| Chemical Shift (δ, ppm) | Assignment |
| ~ 160 | C=O |
| ~ 145-150 | Ar-C & C=N |
| ~ 130-140 | Ar-C & C=C |
| ~ 115-125 | Ar-C |
| ~ 17 | CH₃ |
Infrared (IR) Spectroscopy: IR spectroscopy is used to identify key functional groups.
| Key IR Absorptions | |
| Wavenumber (cm⁻¹) | Functional Group |
| 3400 - 3200 | N-H stretch (amine and amide) |
| 3100 - 3000 | Aromatic C-H stretch |
| 2950 - 2850 | Aliphatic C-H stretch (CH₃) |
| ~ 1660 | C=O stretch (amide/lactam) |
| ~ 1600, 1480 | C=C and C=N ring stretches |
Mass Spectrometry (MS): Provides confirmation of the molecular weight.
-
Expected [M+H]⁺: Calculated for C₁₁H₁₁N₃O.
Purity Assessment
High-Performance Liquid Chromatography (HPLC): HPLC is the standard for determining the purity of the final compound.
-
Method: A reverse-phase C18 column with a mobile phase gradient of acetonitrile and water (containing 0.1% formic acid or TFA) is typically used.
-
Acceptance Criterion: Purity should be >95% for use in biological assays.
Melting Point (MP): A sharp melting point range is indicative of a pure crystalline solid.
Conclusion and Future Outlook
This guide outlines a reliable and efficient pathway for the synthesis of 6-(3-amino-4-methylphenyl)pyridazin-3(2H)-one via a Suzuki-Miyaura cross-coupling reaction. The detailed protocols for synthesis and characterization provide a solid foundation for researchers to produce this compound with high purity. Given the extensive biological activities associated with the pyridazinone scaffold, this molecule represents a valuable candidate for screening in various therapeutic areas, including oncology, inflammation, and cardiovascular disease.[1][3][18] Further derivatization of the amino group could unlock novel structure-activity relationships, paving the way for the development of new therapeutic agents.
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